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Compound of Interest

Compound Name: Pterisolic acid C

Cat. No.: B563657

CAS Number: 1401419-87-1

This technical guide provides an in-depth overview of Pterisolic acid C, a diterpenoid
compound isolated from Pteris semipinnata. This document is intended for researchers,
scientists, and drug development professionals interested in the chemical properties, analytical
methods, and potential therapeutic applications of this natural product.

Chemical and Physical Properties

Pterisolic acid C is a complex organic molecule with the molecular formula C20H2604.[1] Its
chemical structure and properties have been characterized using various analytical techniques.
While experimental data on some physical properties are limited, predicted values provide
valuable insights for handling and formulation.

Table 1: Physicochemical Properties of Pterisolic Acid C
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Property Value Source
CAS Number 1401419-87-1 [1]
Molecular Formula C20H2604 [1][2]
Molecular Weight 330.42 g/mol [1]

Boiling Point (Predicted)

535.2 £50.0 °C

[1]

Density (Predicted)

1.26 £ 0.1 g/cm3

[1]

pKa (Predicted)

4.60 +0.60

[1]

Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone

[1]

Physical Description

Powder

[2]

Spectroscopic Data for Structural Elucidation

The structure of Pterisolic acid C is confirmed through a combination of spectroscopic

methods. These techniques provide detailed information about the molecular framework and

functional groups present in the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and 3C NMR are crucial

for determining the carbon-hydrogen framework of Pterisolic acid C.

e Mass Spectrometry (MS): Mass spectrometry is used to determine the exact molecular

weight and fragmentation pattern, confirming the molecular formula.[2]

o Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule, such as carbonyl and hydroxyl groups.

o Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about

the electronic transitions within the molecule, particularly the conjugated systems.

Experimental Protocols
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Isolation of Pterisolic Acid C from Pteris semipinnata

A general procedure for the isolation of diterpenoids from plant sources involves the following
steps. Please note that specific optimization may be required for Pterisolic acid C.

o Extraction: The dried and powdered aerial parts of Pteris semipinnata are extracted with a
suitable organic solvent, such as ethanol or methanol, at room temperature. The extraction is
typically repeated multiple times to ensure maximum yield.

o Concentration: The resulting crude extract is concentrated under reduced pressure to yield a
residue.

o Fractionation: The residue is then suspended in water and partitioned successively with
solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate
compounds based on their polarity.

o Chromatography: The ethyl acetate fraction, which is likely to contain Pterisolic acid C, is
subjected to repeated column chromatography on silica gel. The column is eluted with a
gradient of solvents, typically a mixture of n-hexane and ethyl acetate, with increasing
polarity.

« Purification: Fractions containing Pterisolic acid C are identified by thin-layer
chromatography (TLC) analysis. These fractions are then pooled and further purified by
preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

 Structure Elucidation: The structure of the isolated Pterisolic acid C is confirmed by
spectroscopic methods (NMR, MS, IR, and UV-Vis).

Potential Biological Activities and Signaling
Pathways

While specific studies on the biological activities of Pterisolic acid C are emerging, related
compounds and extracts from the Pteris genus have demonstrated promising anti-inflammatory
and anti-cancer properties. The potential mechanisms of action may involve the modulation of
key signaling pathways.
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Anti-Inflammatory Activity

Extracts from Pteris species have been shown to alleviate inflammation by inhibiting the
TLR4/NF-kB signaling pathway. This pathway is a critical regulator of the inflammatory
response.
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Potential Anti-Inflammatory Signaling Pathway of Pteris Compounds
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Caption: Potential inhibition of the TLR4/NF-kB pathway by Pterisolic acid C.
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Anti-Cancer Activity

Diterpenoids, the class of compounds to which Pterisolic acid C belongs, have been
investigated for their anti-cancer effects. A potential mechanism of action could involve the
modulation of the PI3K/Akt signaling pathway, which is frequently dysregulated in cancer and
plays a crucial role in cell proliferation, survival, and apoptosis.
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Hypothetical Anti-Cancer Signaling Pathway for Pterisolic Acid C
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Caption: Hypothetical inhibition of the PI3K/Akt pathway by Pterisolic Acid C.
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This technical guide provides a summary of the current knowledge on Pterisolic acid C.
Further research is warranted to fully elucidate its chemical properties, biological activities, and
therapeutic potential. The provided experimental protocols and pathway diagrams serve as a
foundation for future investigations in this promising area of natural product research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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